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Compound of Interest

Compound Name: Aplasmomycin

Cat. No.: B1261144 Get Quote

Essential protocols for the safe management, use, and disposal of the antibiotic

Aplasmomycin are critical for protecting laboratory personnel. This guide provides immediate,

procedural, and step-by-step instructions to ensure the safety of researchers, scientists, and

drug development professionals.

Aplasmomycin is a boron-containing macrodiolide antibiotic with antimicrobial activity against

Gram-positive bacteria.[1][2] Due to its potential health hazards, including being harmful if

swallowed and suspected of damaging fertility or the unborn child, stringent safety measures

are imperative during its handling.

Hazard Identification and Safety Data
A thorough understanding of Aplasmomycin's properties is the first step toward safe handling.

The following table summarizes key safety and identification data.
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Identifier Value Source

Chemical Name Aplasmomycin [3]

CAS Number 61230-25-9 [1]

Molecular Formula C40H60BNaO14 [3][4]

Molecular Weight 798.7 g/mol [3]

Appearance
Colorless needle-shaped

crystals
[4]

Hazard Statements

H302: Harmful if swallowed.

H361: Suspected of damaging

fertility or the unborn child.

Signal Word Warning

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to personal protection is essential to minimize exposure risk. The

following PPE is mandatory when handling Aplasmomycin.

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene rubber, are required.

Natural rubber gloves do not provide sufficient protection.[5] Always inspect gloves for tears

or punctures before use and wash hands thoroughly after removal.

Body Protection: A lab coat or, for procedures with a higher risk of splashes, a chemical-

resistant apron covering the front of the body from neck to knees should be worn.[5] Long-

sleeved garments and full-length pants are also necessary to cover all exposed skin.[5]

Eye and Face Protection: Safety goggles or a face shield must be worn to protect the eyes

and face from splashes.[5]

Respiratory Protection: For operations that may generate dust or aerosols, a lightweight

disposable mask covering the mouth and nose is necessary. In cases of potential vapor

exposure, a half-face respirator with organic vapor cartridges should be used.[5]
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Experimental Workflow for Safe Handling
The following workflow provides a logical sequence for handling Aplasmomycin, from

preparation to disposal, to minimize contamination and exposure.
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Preparation

Handling & Experimentation

Decontamination & Disposal

Don Appropriate PPE

Prepare Designated Work Area
(e.g., Fume Hood)

Weigh/Measure Aplasmomycin

Perform Experimental Procedure

Transfer Solutions

Decontaminate Equipment

Clean Work Area

Dispose of Waste

Doff PPE
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Safe handling workflow for Aplasmomycin.
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Emergency Procedures
In the event of an exposure, immediate and appropriate action is crucial. The following diagram

outlines the necessary steps for various exposure scenarios.

Aplasmomycin Exposure Event

Immediate Actions

Medical Attention

Exposure Occurs

Skin Contact:
- Remove contaminated clothing
- Rinse skin with water/shower

Eye Contact:
- Rinse with plenty of water
- Remove contact lenses

Inhalation:
- Move to fresh air

Ingestion:
- Rinse mouth

- Drink water (two glasses max)

Seek Immediate Medical Attention

Provide Safety Data Sheet (SDS)
to medical personnel

Click to download full resolution via product page

Emergency procedures for Aplasmomycin exposure.

Disposal Plan
Proper disposal of Aplasmomycin and contaminated materials is essential to prevent

environmental contamination and potential harm to others.

Waste Categorization: All materials contaminated with Aplasmomycin, including unused

product, empty containers, and disposable PPE, should be treated as hazardous chemical

waste.
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Containerization: Collect all Aplasmomycin waste in a designated, properly labeled, and

sealed container.

Disposal Route: Dispose of the waste container through an approved hazardous waste

disposal plant. Do not dispose of Aplasmomycin down the drain or in the regular trash.[6]

Follow all local, state, and federal regulations for hazardous waste disposal. For unused or

expired antibiotics, consider a drug take-back program if available.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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